Cas no 85951-60-6 ((S)-2-Amino-7-hydroxytetralin)

(S)-2-Amino-7-hydroxytetralin is a chiral tetralin derivative featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its stereospecific (S)-configuration ensures high enantiomeric purity, which is critical for applications in asymmetric synthesis and drug development. The compound's hydroxyl group enhances solubility in polar solvents, while the amino group allows for further functionalization, such as amide formation or reductive amination. Its rigid tetralin backbone contributes to structural stability, making it valuable for studying receptor binding or designing bioactive molecules. This compound is particularly useful in medicinal chemistry for exploring central nervous system (CNS)-targeted therapeutics due to its structural resemblance to certain neurotransmitter analogs.
(S)-2-Amino-7-hydroxytetralin structure
(S)-2-Amino-7-hydroxytetralin structure
Product Name:(S)-2-Amino-7-hydroxytetralin
CAS No:85951-60-6
MF:C10H13NO
MW:163.216322660446
MDL:MFCD11506007
CID:90930
PubChem ID:14750918
Update Time:2025-06-07

(S)-2-Amino-7-hydroxytetralin Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-7-hydroxytetralin
    • (7S)-7-amino-5,6,7,8-tetrahydronaphthalen-2-ol
    • (7S)-7-Amino-5,6,7,8-tetrahydro-2-naphthalenol
    • (S)-7-Amino-5,6,7,8-tetrahydro-naphthalen-2-ol
    • (S)-7-amino-5,6,7,8-tetrahydronaphthalen-2-ol
    • SCHEMBL5722322
    • MFCD11506007
    • AKOS015854147
    • AS-30550
    • CS-0343554
    • (S)-7-Amino-5,6,7,8-tetrahydro-2-naphthol, 95%
    • DTXSID60563626
    • 85951-60-6
    • (3S)-3-Aminotetralin-6-ol
    • VIYAPIMIOKKYNF-VIFPVBQESA-N
    • AM20120604
    • 2-Naphthalenol, 7-amino-5,6,7,8-tetrahydro-, (7S)-
    • MDL: MFCD11506007
    • Inchi: 1S/C10H13NO/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h2,4,6,9,12H,1,3,5,11H2/t9-/m0/s1
    • InChI Key: VIYAPIMIOKKYNF-VIFPVBQESA-N
    • SMILES: OC1C=CC2=C(C=1)C[C@H](CC2)N

Computed Properties

  • Exact Mass: 163.10000
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.147
  • Boiling Point: 325.121 °C at 760 mmHg
  • Flash Point: 150.428 °C
  • PSA: 46.25000
  • LogP: 1.90850

(S)-2-Amino-7-hydroxytetralin Security Information

  • Hazardous Material transportation number:UN 3335
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xn

(S)-2-Amino-7-hydroxytetralin Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-2-Amino-7-hydroxytetralin Pricemore >>

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